Cas no 864292-48-8 (4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 864292-48-8
• MF: C₇H₆Cl₂N₄
• MW: 217.055338382721
• MDL: MFCD16249852
• CID: 1026455
• PubChem ID: 58345958
• Update Time: 2025-06-11

4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine
• 4,6-dichloro-1-ethylpyrazolo[3,4-d]pyrimidine
• MBSDYSAYKSKMQZ-UHFFFAOYSA-N
• 3535AC
• FCH1396351
• AX8216550
• 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine (ACI)
• C7H6Cl2N4
• MFCD16249852
• AS-68030
• DB-357686
• SCHEMBL2189832
• C76810
• DTXSID80729126
• CS-0127609
• 864292-48-8
• AKOS016005714

• MDL： MFCD16249852
• Inchi： 1S/C7H6Cl2N4/c1-2-13-6-4(3-10-13)5(8)11-7(9)12-6/h3H,2H2,1H3
• InChI Key： MBSDYSAYKSKMQZ-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(C=NN2CC)=C(Cl)N=1

Computed Properties

• Exact Mass: 215.9969516g/mol
• Monoisotopic Mass: 215.9969516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine

Professional Introduction to 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 864292-48-8)

4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 864292-48-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazolopyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of this molecule, particularly its dichloro and ethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrazolopyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is known to exhibit a broad spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties. The presence of chlorine atoms at the 4 and 6 positions enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the synthesis of more complex derivatives. Additionally, the ethyl group at the 1-position introduces a degree of lipophilicity, which can influence the pharmacokinetic behavior of derivatives.

In recent years, there has been growing interest in developing novel heterocyclic compounds for medicinal applications. 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine has been explored as a key intermediate in the synthesis of various biologically active molecules. One notable area of research involves its use in the development of kinase inhibitors, which are crucial in targeted cancer therapies. Kinase enzymes play a vital role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine in the synthesis of inhibitors for tyrosine kinases. These kinases are involved in processes such as cell growth, differentiation, and survival. Inhibitors targeting these enzymes have shown promise in preclinical studies and are being evaluated in clinical trials for their therapeutic potential. The dichloro substituents on the pyrazolopyrimidine ring provide excellent sites for further derivatization, allowing chemists to fine-tune the properties of the resulting compounds.

Another area where this compound has found application is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. Pyrazolopyrimidine derivatives have demonstrated activity against various viruses by targeting essential viral proteins or enzymes. The structural flexibility of 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine allows for the design of molecules that can interact with viral targets with high specificity.

The agrochemical industry has also explored the use of 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine as a precursor in the synthesis of novel pesticides. Pesticides that target specific enzymes or metabolic pathways in pests can provide effective control while minimizing environmental impact. Researchers have synthesized derivatives of this compound that exhibit herbicidal and fungicidal properties. These derivatives are designed to interfere with essential processes in plants or fungi, leading to their inhibition or death.

The synthesis of 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by chlorination and alkylation steps. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion,4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 864292-48-8) is a versatile heterocyclic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules targeting various diseases and pests. Ongoing research continues to explore new derivatives and applications for this compound, underscoring its importance in modern chemistry.